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Compound of Interest

Compound Name: Eicosane, 1-iodo-

Cat. No.: B15351159

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 1-
iodoeicosane, a long-chain alkyl iodide. The information is curated for professionals in research
and development who require detailed chemical data and experimental insights.

Physicochemical Properties

1-lodoeicosane (Cz2oHa1l) is a long-chain saturated alkyl iodide. Its fundamental physical and
chemical properties are summarized in the table below.
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Property Value Source
Molecular Formula C2oHa1l [1]
Molecular Weight 408.45 g/mol [2]
CAS Number 34994-81-5 [1]
Melting Point 41.45 °C [2]
Boiling Point (estimated) 391.28 °C [2]

Density (estimated)

1.0758 g/cm3

[2]

Refractive Index (estimated) 1.4716 [2]
LogP (estimated) 8.46310 [2]
Exact Mass 408.22530 u [2]
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor

oo g
Rotatable Bond Count 18 [2]

Reactivity and Chemical Behavior

As a primary iodoalkane, 1-iodoeicosane is characterized by its reactivity in nucleophilic

substitution reactions, primarily proceeding through an Sn2 mechanism.[1][2] The carbon-iodine

(C-1) bond is the weakest among the carbon-halogen bonds, making iodide an excellent leaving

group.[2] This inherent reactivity renders 1-iodoeicosane a valuable reagent in organic

synthesis for introducing the eicosanyl moiety onto various substrates.

The reactivity of iodoalkanes is the highest among the haloalkanes, following the trend RI >
RBr > RCI > RFE.[3] This is attributed to the lower bond dissociation energy of the C-1 bond.[4]

Sn2 reaction mechanism of 1-iodoeicosane.

Experimental Protocols
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A common and efficient method for the synthesis of 1-iodoeicosane from 1-eicosanol is the
Appel reaction, which utilizes triphenylphosphine and iodine.[5][6]

Materials:

1-Eicosanol (1 equivalent)

Triphenylphosphine (1.1 equivalents)

lodine (1.1 equivalents)

Imidazole (1.1 equivalents, optional but recommended)

Anhydrous toluene or other suitable aprotic solvent

Procedure:

To a stirred solution of 1-eicosanol and triphenylphosphine in anhydrous toluene under an
inert atmosphere (e.g., argon or nitrogen), add imidazole.

o Slowly add a solution of iodine in anhydrous toluene to the reaction mixture at room
temperature. The disappearance of the iodine color indicates the progress of the reaction.

 After the addition is complete, the reaction mixture is typically stirred at room temperature or
gently heated (e.g., to 50-60 °C) for several hours until the reaction is complete, as
monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is cooled to room temperature. The precipitated
triphenylphosphine oxide can be removed by filtration.

o The filtrate is then washed sequentially with a saturated aqueous solution of sodium
thiosulfate (to remove any unreacted iodine), water, and brine.

e The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and
the solvent is removed under reduced pressure to yield the crude 1-iodoeicosane.

The crude 1-iodoeicosane can be purified by recrystallization or column chromatography.
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Recrystallization:

o Dissolve the crude product in a minimal amount of a hot solvent in which it is soluble (e.qg.,
ethanol, isopropanol, or a mixture of hexane and ethyl acetate).

 Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to
induce crystallization.

o Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent,
and dry under vacuum.

Column Chromatography:
« If necessary, the product can be further purified by silica gel column chromatography.

o Anon-polar eluent system, such as hexane or a hexane/ethyl acetate gradient, is typically
used.

e The fractions containing the pure product are collected and the solvent is evaporated under
reduced pressure.
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1-Eicosanol + Reagents

i

Appel Reaction
(Toluene, RT to 60°C)

Aqueous Workup
(NazS20s3, H20, Brine)

'

(Drying and Solvent Removal)
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General workflow for synthesis and purification.

Spectral Data (Predicted)
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While specific spectra for 1-iodoeicosane are not readily available, the expected spectral

characteristics can be predicted based on the analysis of similar long-chain alkyl iodides.

'H NMR: The proton nuclear magnetic resonance spectrum is expected to show a triplet at
approximately 3.1-3.3 ppm corresponding to the two protons on the carbon adjacent to the
iodine atom (a-protons).[7] The other methylene protons along the chain will appear as a
broad multiplet between approximately 1.2-1.4 ppm, with the terminal methyl protons
appearing as a triplet around 0.8-1.0 ppm.[7]

13C NMR: The carbon-13 NMR spectrum will show a distinct signal for the carbon atom
bonded to iodine at a chemical shift of approximately 5-15 ppm.[3] The other carbon atoms in
the long alkyl chain will have chemical shifts in the typical aliphatic region (approximately 10-
35 ppm).[8]

Infrared (IR) Spectroscopy: The most characteristic absorption for 1-iodoeicosane in the IR
spectrum is the C-I stretching vibration, which is expected to appear in the range of 500-600
cm~1.[2][9] Other prominent peaks will include the C-H stretching vibrations from the alkyl
chain at approximately 2850-2960 cm~1.[10]

Mass Spectrometry: In the mass spectrum, the molecular ion peak [M]* at m/z = 408 is
expected. Common fragmentation patterns for long-chain alkyl iodides include the loss of an
iodine atom ([M-127]*) and cleavage of C-C bonds along the alkyl chain, leading to a series
of fragment ions separated by 14 mass units (CH2).[11][12] A prominent peak at m/z 127
corresponding to the iodine cation [I]* may also be observed.[13]

Safety and Handling

1-lodoeicosane should be handled with care in a well-ventilated fume hood.[14][15] Appropriate

personal protective equipment, including safety goggles, gloves, and a lab coat, should be

worn.[14] lodo-compounds can be harmful if swallowed, in contact with skin, or if inhaled.[14]

They may cause skin and eye irritation.[16] Store in a tightly sealed container in a cool, dry

place, protected from light.[17] For detailed safety information, it is recommended to consult the
Safety Data Sheet (SDS) from the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of 1-lodoeicosane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15351159#what-are-the-chemical-properties-of-1-
iodoeicosane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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